Cas no 261710-05-8 (1H-Benzimidazol-1-amine,6-nitro-)

• Product name: 1H-Benzimidazol-1-amine,6-nitro-
• CAS No: 261710-05-8
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 247372
• PubChem ID: 45077935

1H-Benzimidazol-1-amine,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-1-amine,6-nitro-
• 1H-Benzimidazol-1-amine,6-nitro-(9CI)
• 6-nitrobenzimidazol-1-amine
• 261710-05-8
• SCHEMBL19911399
• 6-Nitro-1H-benzimidazol-1-amine
• 6-NITRO-1H-BENZO[D]IMIDAZOL-1-AMINE
• DTXSID60663418

• Inchi： InChI=1S/C7H6N4O2/c8-10-4-9-6-2-1-5(11(12)13)3-7(6)10/h1-4H,8H2
• InChI Key： YVDCCCLQBKCHSJ-UHFFFAOYSA-N
• SMILES： [N+](C1=CC2N(N)C=NC=2C=C1)([O-])=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.7A^2

Experimental Properties

• PSA: 86.98